Cas no 76457-78-8 (4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol)

76457-78-8 structure
Product Name:4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
CAS No:76457-78-8
Molecular Formula:C5H9N3OS
Molecular Weight:159.20946
MDL:MFCD06654962
CID:563836
PubChem ID:3854732
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-methoxyethyl)-
- 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol
- 4-(2-methoxyethyl)-1H-1,2,4-triazole-5-thione
- EN300-07571
- BDA45778
- SCHEMBL14112922
- 76457-78-8
- CS-0220791
- 4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol, AldrichCPR
- AKOS009003439
- DTXSID40397385
-
- MDL: MFCD06654962
- InChIKey: UJZJIDXBSVIHBX-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H9N3OS/c1-9-3-2-8-4-6-7-5(8)10/h4H,2-3H2,1H3,(H,7,10)
- SMILES: COCCN1C=NN=C1S
Computed Properties
- Exact Mass: 159.046633
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 159.046633
- Heavy Atom Count: 10
- Complexity: 159
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.2
- Topological Polar Surface Area: 69
Experimental Properties
- Refractive Index: 1.617
- Boiling Point: 207.8°C at 760 mmHg
- Flash Point: 79.5°C
- Density: 1.33
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P005C93-50mg |
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol |
76457-78-8 | 95% | 50mg |
$118.00 | 2025-02-21 | |
A2B Chem LLC | AC48359-50mg |
4-(2-Methoxyethyl)-4h-1,2,4-triazole-3-thiol |
76457-78-8 | 98% | 50mg |
$91.00 | 2024-04-19 | |
Aaron | AR005CHF-50mg |
4-(2-Methoxyethyl)-4H-1,2,4-triazole-3-thiol |
76457-78-8 | 95% | 50mg |
$98.00 | 2025-01-23 | |
Chemenu | CM525113-1g |
4-(2-Methoxyethyl)-4H-1,2,4-triazole-3-thiol |
76457-78-8 | 97% | 1g |
$376 | 2022-09-29 | |
Enamine | EN300-34451-0.05g |
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol |
76457-78-8 | 98% | 0.05g |
$64.0 | ||
TRC | M139358-50mg |
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol |
76457-78-8 | 50mg |
$ 70.00 | 2022-06-02 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1291461-50mg |
4-(2-Methoxyethyl)-4h-1,2,4-triazole-3-thiol |
76457-78-8 | 97% | 50mg |
¥1728.00 | 2024-07-28 |
4-(2-methoxyethyl)-4H-1,2,4-triazole-3-thiol Related Literature
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1. Contents
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Nayan M. Das,Dhrubojyoti Roy,Nigel Clarke,V. Ganesan,Partha S. Gupta RSC Adv., 2014,4, 32490-32503
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G. M. Pugliese,F. G. Capone,F. Stramaglia,T. Wakita,K. Terashima,T. Yokoya,T. Mizokawa,Y. Mizuguchi,N. L. Saini Phys. Chem. Chem. Phys., 2020,22, 22217-22225
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Jean-Claude Grivel,Dennis Valbjørn Christensen,Nini Pryds,Falak Sher RSC Adv., 2019,9, 31274-31283
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Christopher Kohl,Stefan Becker,Klaus Müllen Chem. Commun., 2002, 2778-2779
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Kenneth D. Camm,Ahmed El-Sokkary,Andrew L. Gott,Peter G. Stockley,Tamara Belyaeva,Patrick C. McGowan Dalton Trans., 2009, 10914-10925
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Tianqi Wang,Cheng Wang,Yan Fan RSC Med. Chem., 2022,13, 688-710
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Jean Claude Munyemana,Huixia He,Shenglong Ding,Jie Yin,Pinxian Xi,Jianxi Xiao RSC Adv., 2018,8, 2708-2713
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Jinglun Huang,Guijuan Fan,Shiwei Li,Mengyu Liu RSC Adv., 2019,9, 16406-16417
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H. M. Dhammika Bandara Chem. Soc. Rev., 2012,41, 1809-1825
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